Cas no 1361508-62-4 (6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide)

• Product Name: 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide
• CAS No: 1361508-62-4
• MF: C₁₃H₇Cl₄NO
• MW: 335.012779474258
• CID: 4991517
• Update Time: 2025-05-27

6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide

• Inchi： 1S/C13H7Cl4NO/c14-8-3-1-2-7(13(18)19)10(8)6-4-5-9(15)12(17)11(6)16/h1-5H,(H2,18,19)
• InChI Key： YYEFZGZETGWGKL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(N)=O)=C1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 4.6
• Topological Polar Surface Area: 43.1

Additional information on 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide

Recent Advances in the Study of 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic Acid Amide (CAS: 1361508-62-4)

In recent years, the chemical and biomedical research community has shown increasing interest in polychlorinated biphenyl (PCB) derivatives due to their unique chemical properties and potential applications in drug development. Among these, 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide (CAS: 1361508-62-4) has emerged as a compound of significant interest. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide is a chlorinated biphenyl derivative with a carboxylic acid amide functional group. Its unique structure has prompted investigations into its potential as a bioactive molecule. Recent studies have explored its synthesis pathways, with particular attention to optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

One of the key areas of research has been the biological activity of 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide. Preliminary in vitro studies have demonstrated its interaction with specific cellular targets, including enzymes and receptors implicated in inflammatory and metabolic pathways. These findings suggest potential applications in the development of novel therapeutics for conditions such as chronic inflammation and metabolic disorders. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetics and safety profile.

Another significant aspect of recent research has been the exploration of the compound's environmental impact. Given its structural similarity to other PCBs, which are known for their persistence and toxicity, studies have investigated the biodegradation and environmental fate of 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide. Early results indicate that certain microbial strains may be capable of degrading the compound, offering potential pathways for bioremediation.

In conclusion, 6,2',3',4'-Tetrachlorobiphenyl-2-carboxylic acid amide represents a promising area of research in the chemical and biomedical fields. Its unique properties and potential applications warrant further investigation, particularly in the realms of drug development and environmental science. Future studies should focus on elucidating its mechanism of action, optimizing its synthesis, and assessing its long-term effects in biological and environmental systems.